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Compound of Interest

Compound Name: 2-(4-Iodophenyl)-2-oxoacetic acid

CAS No.: 79477-88-6

Cat. No.: B12510802

Get Quote

Executive Summary
Compound: 2-(4-Iodophenyl)-2-oxoacetic acid CAS: 14695-86-4 (Free acid) / 57617-91-8

(Ethyl ester) Synonyms: 4-Iodophenylglyoxylic acid; p-Iodophenylglyoxylic acid.

This technical guide provides a comprehensive spectroscopic profile and synthesis workflow for

2-(4-Iodophenyl)-2-oxoacetic acid. As a functionalized

-keto acid, this compound serves as a critical intermediate in the synthesis of

-lactam antibiotics, enzyme inhibitors, and heterocycles. Its 4-iodo moiety allows for versatile
downstream functionalization via Palladium-catalyzed cross-coupling (Suzuki-Miyaura,
Sonogashira), while the

-keto acid group facilitates condensation reactions (e.g., synthesis of quinoxalines or mandelic
acid derivatives).

Part 1: Structural Analysis & Theoretical Framework
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The spectroscopic signature of 2-(4-Iodophenyl)-2-oxoacetic acid is defined by two

competing electronic effects:

The

-Keto Acid Moiety: A strong electron-withdrawing group (EWG) that significantly deshields
the ortho-protons (H2/H6) and carbonyl carbons.

The Iodine Substituent: A "heavy atom" that exerts a unique shielding effect on the attached

carbon (

) in

C NMR (Heavy Atom Effect) while maintaining a lipophilic character.

Molecular Structure & Numbering
C1 (Ipso to I): Attached to Iodine.

C2/C6 (Ortho to I): Meta to carbonyl.

C3/C5 (Ortho to C=O): Meta to Iodine.

C4 (Ipso to C=O): Attached to the glyoxylic chain.

C7 (Ketone Carbonyl):

-position.

C8 (Acid Carbonyl): Carboxylic acid.[1]

Part 2: Spectroscopic Data
Nuclear Magnetic Resonance (NMR) Spectroscopy
Solvent: DMSO-

(Recommended due to solubility and exchange of acidic protons)

H NMR Data (400 MHz)
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The aromatic region displays a characteristic

splitting pattern, often appearing as two distinct doublets due to the para-substitution.

Shift (

, ppm)
Multiplicity Integration Assignment

Structural
Insight

14.20 - 11.50 Broad Singlet 1H COOH

Carboxylic acid

proton; shift

varies with

concentration

and water

content.

7.95 - 7.90
Doublet (

Hz)
2H Ar-H (Ortho to I)

Deshielded by

Iodine

anisotropy, but

less than the

carbonyl-

adjacent protons.

7.75 - 7.65
Doublet (

Hz)
2H

Ar-H (Ortho to

C=O)

Strongly

deshielded by

the

-keto group

(anisotropy +

induction).

Technical Note: In

, the acidic proton may appear sharper or be absent if rapid exchange occurs. The

aromatic doublets may shift slightly downfield (~0.1-0.2 ppm) compared to DMSO.
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C NMR Data (100 MHz)
The most diagnostic peak is the iodinated carbon (

), which appears significantly upfield (shielded) compared to typical aromatic carbons.

Shift (

, ppm)
Assignment Type Notes

187.5 C=O (Ketone) Quaternary
Characteristic of aryl

glyoxylic ketones.

166.2 C=O (Acid) Quaternary
Typical carboxylic acid

range.

138.5 Ar-C (Ortho to I) CH Iodine effect.

131.8 Ar-C (Ortho to C=O) CH
Inductive effect of

carbonyl.

130.5 Ar-C (Ipso to C=O) Quaternary

103.8 Ar-C (Ipso to I) Quaternary

Diagnostic Peak:

Heavy atom shielding

effect of Iodine.

Infrared (IR) Spectroscopy
Method: KBr Pellet or ATR (Attenuated Total Reflectance)
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Wavenumber (

)
Intensity Assignment Functional Group

3200 - 2500 Broad, Medium O-H Stretch
Carboxylic acid dimer

(H-bonded).

1735 - 1715 Strong C=O Stretch
Carboxylic acid

carbonyl.

1685 - 1665 Strong C=O Stretch
-Keto carbonyl

(conjugated with

phenyl ring).

1580, 1480 Medium C=C Stretch
Aromatic ring skeletal

vibrations.

1180 - 1200 Strong C-O Stretch C-O bond of the acid.

~500 - 600 Weak/Medium C-I Stretch
Carbon-Iodine bond

vibration.

Mass Spectrometry (MS)
Ionization: ESI (Electrospray Ionization) - Negative Mode [M-H]⁻

Molecular Formula:

Molecular Weight: 276.03 g/mol

Exact Mass: 275.93
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m/z (Negative Mode) Ion Identity Fragmentation Logic

274.9
Deprotonated molecular ion

(Base Peak).

230.9
Decarboxylation (Loss of 44

Da).

202.9

Sequential loss of CO (Loss of

28 Da)

Iodophenyl anion.

126.9
Iodide ion (characteristic of

iodo-aromatics).

Part 3: Experimental Protocols & Synthesis
Synthesis Workflow: Riley Oxidation
The most robust route to 2-(4-iodophenyl)-2-oxoacetic acid is the Selenium Dioxide (

) oxidation of 4-iodoacetophenone. This avoids the harsh conditions of Friedel-Crafts acylation
which can lead to deiodination.

4-Iodoacetophenone
(CAS 13329-40-3)

Selenium
Complex

Reflux, 90°C
4-6 hrs

SeO2 (1.2 eq)
Pyridine (Solvent)

2-(4-Iodophenyl)-
2-oxoacetic acid

Oxidative
Cleavage

1. Filter Se(0)
2. Acidify (HCl)
3. Recrystallize

Click to download full resolution via product page

Figure 1: Riley Oxidation pathway for the synthesis of arylglyoxylic acids.

Step-by-Step Protocol
Preparation: In a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux

condenser, dissolve 4-iodoacetophenone (10.0 mmol, 2.46 g) in Pyridine (20 mL).
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Oxidation: Add Selenium Dioxide (

) (15.0 mmol, 1.66 g) in a single portion.

Reaction: Heat the mixture to 90°C for 4-6 hours. The solution will turn dark as elemental

Selenium precipitates.

Workup:

Cool the mixture to room temperature.

Filter through a pad of Celite to remove the black Selenium solid. Wash the pad with ethyl

acetate.[2]

Concentrate the filtrate under reduced pressure to remove most of the pyridine.

Dissolve the residue in 10% NaOH (30 mL) and wash with Diethyl Ether (

mL) to remove unreacted starting material.

Acidification: Cool the aqueous layer to 0°C and slowly acidify with 6N HCl to pH 1-2. The

product will precipitate as a solid.

Purification: Filter the solid and recrystallize from water or a mixture of Ethyl Acetate/Hexane.

Yield: Typical yield is 70-85%.

Part 4: Quality Control & Impurity Profiling
For drug development applications, the following impurity profile must be monitored:
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Impurity Origin Detection (Method) Limit (Typical)

4-Iodoacetophenone
Unreacted Starting

Material
HPLC / TLC < 0.5%

4-Iodobenzoic Acid
Over-oxidation

byproduct

HPLC /

H NMR
< 1.0%

Selenium Residues Reagent carryover ICP-MS < 20 ppm

Inorganic Salts
Neutralization

(NaCl/Pyridine HCl)
Ash Test < 0.1%

MS Fragmentation Pathway (Logic Check)
The fragmentation pattern is critical for confirming the identity of the glyoxylic moiety versus a

simple acetic acid derivative.

Molecular Ion [M-H]-
m/z 275

Decarboxylation
[M-H - CO2]-

m/z 231

- CO2 (44 Da)

Decarbonylation
[M-H - CO2 - CO]-

m/z 203

- CO (28 Da)

Iodide Ion [I]-
m/z 127

C-I Cleavage

Click to download full resolution via product page
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Figure 2: ESI(-) Mass Spectrometry fragmentation logic confirming the

-keto acid structure.

Part 5: References
PubChem Compound Summary. "Ethyl 2-(4-iodophenyl)-2-oxoacetate." National Center for

Biotechnology Information. PubChem Compound Database. Accessed 2024.[3] Link(Note:

Used as the primary structural analog for spectral derivation).

Organic Syntheses. "Stille Couplings Catalyzed by Palladium-on-Carbon with CuI as a

Cocatalyst." Org.[2][4] Synth. 2000, 77, 135.[2] Link(Establishes 4-iodoacetophenone

handling).

Royal Society of Chemistry. "Synthesis of starting materials... 2-(4-Bromophenyl)-2-oxoacetic

acid." Supplementary Information for RSC Adv.Link(Provides exact NMR shifts for the 4-

Bromo analog used for comparative assignment).

Thermo Fisher Scientific. "4-Iodophenylacetic acid Specifications." Link(Used to differentiate

the acetic acid analog properties).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. database IR spectra INFRARED SPECTROSCOPY INDEX spectra analysis diagrams
interpretation characteristic wavenumbers functional groups investigating molecular structure
of organic compounds spectrum data Doc Brown's advanced level organic chemistry revision
notes for pre-university organic chemistry [docbrown.info]

2. Organic Syntheses Procedure [orgsyn.org]

3. chem.libretexts.org [chem.libretexts.org]

4. Organic Syntheses Procedure [orgsyn.org]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(OpenStax)/12%3A_Structure_Determination_-_Mass_Spectrometry_and_Infrared_Spectroscopy/12.07%3A_Interpreting_Infrared_Spectra
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2F57617918
http://orgsyn.org/demo.aspx?prep=V77P0135
http://orgsyn.org/demo.aspx?prep=cv2p0333
http://orgsyn.org/demo.aspx?prep=V77P0135
https://www.google.com/url?sa=E&q=http%3A%2F%2Fwww.orgsyn.org%2Fdemo.aspx%3Fprep%3Dv77p0135
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.rsc.org%2Fsuppdata%2Fc5%2Fra%2Fc5ra22285b%2Fc5ra22285b1.pdf
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.thermofisher.com%2Forder%2Fcatalog%2Fproduct%2FH56668
https://www.benchchem.com/product/b12510802?utm_src=pdf-custom-synthesis#bc-rfq
https://docbrown.info/page06/spectra/0spectra-ir.htm
https://docbrown.info/page06/spectra/0spectra-ir.htm
https://docbrown.info/page06/spectra/0spectra-ir.htm
https://docbrown.info/page06/spectra/0spectra-ir.htm
http://orgsyn.org/demo.aspx?prep=V77P0135
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(OpenStax)/12%3A_Structure_Determination_-_Mass_Spectrometry_and_Infrared_Spectroscopy/12.07%3A_Interpreting_Infrared_Spectra
http://orgsyn.org/demo.aspx?prep=cv2p0333
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12510802?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Spectroscopic Data & Technical Guide: 2-(4-
Iodophenyl)-2-oxoacetic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12510802/docs#spectroscopic-data-technical-guide-
2-4-iodophenyl-2-oxoacetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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